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Compound of Interest

Compound Name: Acid Green 40

Cat. No.: B1173452 Get Quote

Technical Guide: Solubility of Acid Green 40
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid

Green 40. Due to the limited availability of direct quantitative solubility data for Acid Green 40,

this document also includes information on closely related compounds, namely Acid Green 25

and Fast Green FCF (C.I. 42053), to provide valuable comparative insights. The guide details

experimental protocols for solubility determination and presents a logical workflow for

assessing dye solubility.

Introduction to Acid Green 40
Acid Green 40, also known by its Colour Index name, C.I. 61570, is a synthetic anthraquinone

dye. Its chemical structure, characterized by the presence of sulfonate groups, suggests a

degree of water solubility. It is primarily used in the dyeing of wool, silk, and other protein fibers,

as well as in the coloration of various industrial products. Understanding its solubility in different

solvents is critical for its application in diverse formulations and for toxicological and

environmental fate studies.

Quantitative Solubility Data
Direct quantitative solubility data for Acid Green 40 is not readily available in the public domain.

However, data for structurally similar or functionally related dyes can provide useful

estimations.
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Data for Related Compounds
The following tables summarize the available quantitative and qualitative solubility data for Acid

Green 25 and Fast Green FCF.

Table 1: Quantitative Solubility of Related Dyes

Compound Solvent Solubility Temperature (°C)

Fast Green FCF (C.I.

42053)
Water 150 g/L 20

Acid Green 25 Acetone 0.2% (w/v) Not Specified

Acid Green 25 DMSO 5% (w/v) Not Specified

Fast Green FCF (C.I.

42053)
Glycol 6% Not Specified

Fast Green FCF (C.I.

42053)
Ethyl Alcohol 9%[1] Not Specified

Table 2: Qualitative Solubility of Acid Green 40 and Related Dyes

Compo
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orm
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Experimental Protocol: Determination of Dye
Solubility (Shake-Flask Method)
The shake-flask method is a widely accepted technique for determining the saturation solubility

of a compound in a specific solvent.[7]

Materials
Acid Green 40

Solvent of interest (e.g., water, ethanol, DMSO)

Volumetric flasks

Erlenmeyer flasks with stoppers

Analytical balance

Constant temperature shaker bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or nylon)

UV-Vis Spectrophotometer

Cuvettes

Procedure
Preparation of a Saturated Solution: Add an excess amount of Acid Green 40 to a known

volume of the solvent in an Erlenmeyer flask. The excess solid should be clearly visible.

Equilibration: Seal the flask and place it in a constant temperature shaker bath. Agitate the

mixture for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation:

Remove the flask from the shaker bath and allow the undissolved solid to settle.
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To separate the dissolved and undissolved portions, centrifuge an aliquot of the

suspension at a high speed.

Carefully withdraw the supernatant using a syringe and filter it through a syringe filter to

remove any remaining solid particles.

Quantification:

Prepare a series of standard solutions of Acid Green 40 of known concentrations in the

same solvent.

Measure the absorbance of the standard solutions and the filtered saturated solution using

a UV-Vis spectrophotometer at the wavelength of maximum absorbance (λmax) for Acid

Green 40.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Use the absorbance of the saturated solution and the calibration curve to determine the

concentration of Acid Green 40, which represents its solubility in that solvent at the

specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Acid Green 40.
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Caption: Workflow for Solubility Determination.

This guide provides a foundational understanding of the solubility of Acid Green 40, leveraging

data from related compounds and outlining a standard experimental protocol. For precise

quantitative data, it is recommended to perform the described experimental procedure for Acid

Green 40 in the specific solvents of interest.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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